Cas no 855444-81-4 (6-Quinolinemethanol, 3-ethyl-2-methoxy-)
855444-81-4 structure
Product Name:6-Quinolinemethanol, 3-ethyl-2-methoxy-
CAS No:855444-81-4
MF:C13H15NO2
MW:217.263703584671
CID:1839385
PubChem ID:59134438
Update Time:2025-04-21
6-Quinolinemethanol, 3-ethyl-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinolinemethanol, 3-ethyl-2-methoxy-
- (3-ethyl-2-methoxyquinolin-6-yl)methanol
- DTXSID50731079
- SCHEMBL13536820
- 855444-81-4
-
- Inchi: 1S/C13H15NO2/c1-3-10-7-11-6-9(8-15)4-5-12(11)14-13(10)16-2/h4-7,15H,3,8H2,1-2H3
- InChI Key: COMPEZHZUAZNKW-UHFFFAOYSA-N
- SMILES: O(C)C1=C(CC)C=C2C=C(CO)C=CC2=N1
Computed Properties
- Exact Mass: 217.110278721g/mol
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.4Ų
6-Quinolinemethanol, 3-ethyl-2-methoxy- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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